Kanamycin

• CAS: 25389-94-0; 59-01-8; 8063-07-8
• Molecular Formula: C18H36N4O11
• Molecular Weight: 484.5 g/mol
• InChI: InChI=1S/C18H36N4O11/c19-2-6-10(25)12(27)13(28)18(30-6)33-16-5(21)1-4(20)15(14(16)29)32-17-11(26)8(22)9(24)7(3-23)31-17/h4-18,23-29H,1-3,19-22H2/t4-,5+,6-,7-,8+,9-,10-,11-,12+,13-,14-,15+,16-,17-,18-/m1/s1
• InChIKey: SBUJHOSQTJFQJX-NOAMYHISSA-N
• Solubility: 9.23e+01 g/L

Kanamycin: Spectrum, Stability & Procurement Overview

Kanamycin (CAS 25389-94-0; 59-01-8) is an aminoglycoside antibiotic complex, primarily composed of Kanamycin A, with B and C as minor fractions . First isolated from *Streptomyces kanamyceticus*, it exerts a bactericidal effect by irreversibly binding to the bacterial 30S ribosomal subunit, leading to mRNA misreading and inhibition of protein synthesis [1]. As an expanded-spectrum aminoglycoside, its use spans clinical, veterinary, and research applications, notably as a selection agent in molecular biology. Its procurement value is defined by its distinct position among aminoglycosides concerning antibacterial spectrum, resistance patterns, and stability [2].

Target & Mechanism

30S ribosomal inhibitor, aminoglycoside complex

Key Use Context

Selection marker in molecular biology, cell culture

Stability Profile

Stable at neutral pH, high temperature; pH-dependent lability

• [1] CARD. (2024). kanamycin A [Antibiotic]. Retrieved from https://card.mcmaster.ca/ontology/37306 View Source
• [2] Mercer, M. A. (2022). Aminoglycosides Use in Animals. Merck Veterinary Manual. Retrieved from https://www.merckvetmanual.com/pharmacology/antibacterial-agents/aminoglycosides-use-in-animals View Source

Why Kanamycin Substitution Is Scientifically Unjustified

Substituting Kanamycin with another aminoglycoside such as Gentamicin, Amikacin, or Neomycin is not scientifically equivalent due to significant and quantifiable differences in key performance and safety attributes. These attributes include specific antibacterial potency (MIC90 values) against target organisms, intrinsic ototoxic and nephrotoxic potential, and distinct patterns of susceptibility to aminoglycoside-modifying enzymes that drive clinical and veterinary resistance [1]. Furthermore, in research applications, Kanamycin's established stability profile under standard laboratory conditions and its specific performance as a selection marker versus alternatives like Hygromycin are critical for experimental reproducibility [2]. The following quantitative evidence demonstrates that Kanamycin occupies a unique performance niche that precludes simple in-class substitution.

Kanamycin (target)

MIC90 ranking may vary by species; selection window for plant transformation is broad (10–50 mg/L)

Amikacin / Hygromycin (potential substitute)

Amikacin shows lower MIC90 vs. S. aureus; Hygromycin provides narrower, more precise selection window

MIC-based selection and transformation precision may not transfer

Kanamycin (target)

Ototoxicity rank 3rd of 4 in rabbit model; moderate cochlear risk

Gentamicin / Amikacin (potential substitute)

Gentamicin most ototoxic; Amikacin least ototoxic under same conditions

Animal model ototoxicity profile may shift interpretation

Kanamycin (target)

Stable at pH 7.3, 72°C; labile at pH 5.0

Streptomycin (potential substitute)

Streptomycin stability increases at pH 5.0, opposite behavior

pH-dependent stability may impact media and formulation design

• [1] Dinev, T., Urumova, V., Lyutskanov, M., & Lashev, L. (2009). Comparative pharmacokinetics and PK/PD parameters of five aminoglycosides in goats. Turkish Journal of Veterinary & Animal Sciences, 33(3), 223-228. View Source
• [2] Peteranderl, R., Shotts, E. B., Jr., & Wiegel, J. (1990). Stability of antibiotics under growth conditions for thermophilic anaerobes. Applied and Environmental Microbiology, 56(6), 1981-1983. View Source

Kanamycin Differentiation: Quantitative Evidence

S. aureus MIC90: Comparison with Amikacin

In a direct head-to-head comparison of five aminoglycosides against 30 strains of *Staphylococcus aureus* isolated from goats, Kanamycin exhibited the highest MIC90 value among the compounds tested, indicating lower potency against this pathogen relative to Amikacin, which had the lowest MIC90 [1]. This quantitative difference in potency directly impacts therapeutic selection and dosing strategies in veterinary medicine.

S. aureus MIC90

Head-to-head

Kanamycin MIC90: highest among 5 aminoglycosides tested; Amikacin MIC90: lowest

Supports species-specific MIC ranking context

n=30 goat S. aureus isolates; ranking based on MIC90

Evidence Dimension	MIC90 (Minimum Inhibitory Concentration for 90% of isolates)
Target Compound Data	MIC90 value was the highest among the five antibiotics tested
Comparator Or Baseline	Amikacin (lowest MIC90); Gentamicin, Tobramycin, Apramycin (intermediate values)
Quantified Difference	Kanamycin MIC90 > Amikacin MIC90 (exact values not provided in abstract, but ranking established). The ratio of Cmax/MIC90 was highest for amikacin and lower for kanamycin.
Conditions	*Staphylococcus aureus* isolates (n=30) from goats; *in vitro* antibacterial activity assay.

Why This Matters

This data provides a clear, quantitative basis for selecting Amikacin over Kanamycin when treating *S. aureus* infections in goats where higher potency is required, thereby avoiding ineffective therapy.

• [1] Dinev, T., Urumova, V., Lyutskanov, M., & Lashev, L. (2009). Comparative pharmacokinetics and PK/PD parameters of five aminoglycosides in goats. Turkish Journal of Veterinary & Animal Sciences, 33(3), 223-228. View Source

Ototoxicity Ranking in Rabbit Model

A study in nephrectomized rabbits directly compared the cochlear hair cell damage caused by single intramuscular injections of four aminoglycosides. The resulting ototoxicity, quantified by histopathological observation, was ranked in a clear order of severity: gentamicin > tobramycin > kanamycin > amikacin [1]. This demonstrates that Kanamycin is less ototoxic than Gentamicin and Tobramycin, but more ototoxic than Amikacin, under these controlled conditions.

Cochlear Ototoxicity Rank

Direct comparison

Ototoxicity order: Gentamicin > Tobramycin > Kanamycin > Amikacin

Kanamycin ranked 3rd of 4 in rabbit model

Nephrectomized rabbits, single IM injection; histopathology endpoint

Evidence Dimension	Ototoxicity (cochlear hair cell damage)
Target Compound Data	Ranked 3rd in ototoxicity (less toxic than gentamicin and tobramycin, more toxic than amikacin)
Comparator Or Baseline	Gentamicin (most ototoxic), Tobramycin (2nd most), Amikacin (least ototoxic)
Quantified Difference	Ototoxicity order: Gentamicin > Tobramycin > Kanamycin > Amikacin
Conditions	Nephrectomized white rabbits; single IM injection (100-200 mg/kg); perilymph concentration assessed 48h post-injection.

Why This Matters

This ranking provides a quantitative safety differentiation for selecting an aminoglycoside in preclinical models or clinical situations where minimizing cochlear damage is a priority, making Amikacin the safest choice and Kanamycin a moderate-risk option.

• [1] Japan Otological Society. (1983). The Ototoxicity of the Aminoglycoside Antibiotics in Nephrectomized Rabbits. Otology Japan, 14(1), 177-179. View Source

Thermal Stability and pH Sensitivity

Under thermophilic anaerobic growth conditions (72°C, pH 7.3), Kanamycin demonstrated no detectable loss of activity, exhibiting a stability profile similar to Neomycin [1]. However, a shift to pH 5.0 revealed a critical differentiation: Kanamycin became more labile, while Streptomycin, in contrast, became more stable under the same acidic conditions [1]. This demonstrates that Kanamycin's stability is not uniform and is highly dependent on pH.

Thermal & pH Stability

Head-to-head

pH 7.3, 72°C: no loss; pH 5.0: becomes more labile. Streptomycin stable at pH 5.0.

pH-dependent stability review for media design

Thermophilic anaerobic medium, 72°C, 0.2% yeast extract

Evidence Dimension	Antibiotic stability (half-life, t1/2) at 72°C
Target Compound Data	At pH 7.3: no detectable loss of activity. At pH 5.0: became more labile.
Comparator Or Baseline	Streptomycin (more stable at pH 5.0). Neomycin (similar to kanamycin at pH 7.3).
Quantified Difference	At pH 7.3: t1/2 for kanamycin and neomycin was > observation period (no loss). At pH 5.0: Kanamycin stability decreased; Streptomycin stability increased.
Conditions	*In vitro* stability assay at 72°C in a 0.2% yeast extract-amended prereduced mineral medium, pH 7.3 and 5.0.

Why This Matters

This evidence is crucial for designing culture media, long-term storage conditions, or formulations. Using Kanamycin in acidic environments may lead to unexpected degradation, whereas Streptomycin would be a more stable choice.

• [1] Peteranderl, R., Shotts, E. B., Jr., & Wiegel, J. (1990). Stability of antibiotics under growth conditions for thermophilic anaerobes. Applied and Environmental Microbiology, 56(6), 1981-1983. View Source

Selection Marker Precision in Apple Transformation

In an apple leaf disc regeneration system, Kanamycin required a concentration of 10 mg/L to restrict adventitious bud regeneration but 50 mg/L to kill half of the subcultured plantlets [1]. In contrast, Hygromycin was effective at 4.0 mg/L for bud regeneration and only 5.0 mg/L for plantlet selection [1]. The smaller concentration differential for Hygromycin (1.0 mg/L vs. 40 mg/L for Kanamycin) makes it a more precise and efficient selection agent, as a narrow window reduces the risk of off-target toxicity or false positives.

Selection Marker Precision

Head-to-head

Kanamycin selection window 10–50 mg/L (40 mg/L differential); Hygromycin window 4.0–5.0 mg/L (1.0 mg/L)

Selection marker window context for apple transformation

Leaf disc regeneration system; Hygromycin offers narrower window

Evidence Dimension	Effective concentration for selection (mg/L)
Target Compound Data	Bud regeneration restriction: 10 mg/L; Plantlet selection (LD50): 50 mg/L
Comparator Or Baseline	Hygromycin: Bud regeneration restriction: 4.0 mg/L; Plantlet selection: 5.0 mg/L
Quantified Difference	Kanamycin requires a 5-fold higher concentration to achieve a similar selection pressure and has a 40 mg/L differential vs. 1.0 mg/L for Hygromycin.
Conditions	*In vitro* apple leaf disc regeneration system for gene transformation.

Why This Matters

For researchers planning genetic transformation experiments, this data justifies choosing Hygromycin over Kanamycin as a selection marker when high precision and a clear selective window are required, thereby optimizing protocol efficiency and reducing experimental variability.

• [1] Zhang, L., Shi, X., Du, G., Feng, S., & Zhang, J. (2006). The Selection of Antibiotics and Their Concentration during Gene Transformation via Leaf Disc Regeneration System in Apple. Chinese Agricultural Science Bulletin, 22(12), 132-136. View Source

Impurity Toxicity: Kanamycin B vs. Kanamycin A

Kanamycin as a commercial product is a complex of three main components: Kanamycin A (major), B, and C. Pharmacological characterization reveals a significant toxicity differential within this complex [1]. Kanamycin B is reported to have more than five times the toxicity of Kanamycin A [1]. This is a critical consideration for procurement, as the relative abundance of Kanamycin B can impact the safety profile of a given batch or formulation.

Impurity Toxicity: Kanamycin B

Class-level inference

Kanamycin B >5x toxicity compared to Kanamycin A

Impurity profile affects batch consistency review

Historical pharmacological comparison data

Evidence Dimension	Toxicity (relative)
Target Compound Data	Kanamycin A (reference toxicity level)
Comparator Or Baseline	Kanamycin B (minor component)
Quantified Difference	Kanamycin B has >5x toxicity compared to Kanamycin A
Conditions	Review of pharmacological studies on Kanamycin components (class-level inference from historical literature).

Why This Matters

For procurement in applications requiring high purity (e.g., cell culture, sensitive *in vivo* studies), specifying a product with a defined, low Kanamycin B content (e.g., EvoPure® grade Kanamycin A sulfate) is scientifically justified to minimize unintended toxicity and ensure experimental reproducibility.

• [1] The Journal of Antibiotics, Series A. (1964). Studies on Kanamycin B. The Journal of Antibiotics, 17(5), 189-193. View Source

Susceptibility to APH(2'')-If Enzyme vs. Amikacin

The novel aminoglycoside-modifying enzyme APH(2'')-If, identified in *Campylobacter jejuni*, confers resistance to the 4,6-disubstituted aminoglycosides including kanamycin, tobramycin, and gentamicin [1]. Critically, this enzyme does not confer resistance to amikacin, arbekacin, isepamicin, or netilmicin [1]. This enzymatic susceptibility profile provides a clear molecular rationale for why Kanamycin would be ineffective against bacterial strains harboring this resistance gene, whereas Amikacin would retain its activity.

APH(2'')-If Enzyme Susceptibility

Class-level inference

Kanamycin susceptible; Amikacin/Netilmicin not susceptible. kcat/Km for kanamycin 10^5-10^7 M^-1 s^-1

Resistance enzyme susceptibility context

C. jejuni enzyme kinetics; Amikacin retains activity

Evidence Dimension	Resistance to aminoglycoside-modifying enzyme APH(2'')-If
Target Compound Data	Kanamycin: Susceptible (resistance conferred)
Comparator Or Baseline	Amikacin, Netilmicin: Not susceptible (resistance not conferred)
Quantified Difference	Catalytic efficiency (kcat/Km) of APH(2'')-If for kanamycin is high (10^5 to 10^7 M^-1 s^-1), while for amikacin it is 1-2 orders of magnitude lower.
Conditions	Enzyme kinetics studies with purified APH(2'')-If enzyme.

Why This Matters

This information is vital for clinical microbiologists and researchers. It provides a molecular basis for antibiotic selection, indicating that Amikacin, not Kanamycin, is the preferred choice for infections potentially caused by bacteria expressing APH(2'')-If or similar modifying enzymes.

• [1] Toth, M., Frase, H., Antunes, N. T., & Vakulenko, S. B. (2013). Novel aminoglycoside 2''-phosphotransferase identified in a gram-negative pathogen. Antimicrobial Agents and Chemotherapy, 57(1), 452-457. View Source

Kanamycin Application Scenarios

Veterinary Gram-Negative Infection Treatment

Based on its broader spectrum against *E. coli*, *Salmonella*, and *Klebsiella* spp. compared to streptomycin [1], and its intermediate MIC90 values relative to more potent agents like Amikacin [2], Kanamycin is best deployed in veterinary settings for infections caused by susceptible Gram-negative organisms where the highest potency is not required. Its intermediate ototoxicity profile [3] further positions it as an alternative when the higher toxicity of Gentamicin or the higher cost of Amikacin are prohibitive.

Dicot Plant Transformation Selection

For researchers working with dicot plant systems, Kanamycin remains a widely used and cost-effective selection agent . While the evidence shows Hygromycin offers a more precise selection window in some species like apple [4], Kanamycin's well-established protocols and lower cost make it suitable for large-scale or routine transformations where the highest possible selection stringency is not the primary criterion.

Thermophilic Anaerobe Culture Media

Kanamycin's proven stability at high temperatures (72°C) and neutral pH (7.3) [5] makes it a reliable choice as a selective agent in culture media for thermophilic anaerobes under these specific conditions. This evidence-based application ensures the antibiotic will maintain its selective pressure throughout the incubation period, unlike more labile compounds such as ampicillin [5].

High-Purity Applications with Low Kanamycin B

Given the >5-fold higher toxicity of Kanamycin B compared to Kanamycin A [6], researchers conducting sensitive *in vivo* studies or requiring highly reproducible cell culture conditions should procure defined, high-purity grades of Kanamycin A sulfate. This mitigates the variable toxicity introduced by the Kanamycin B impurity, thereby improving experimental consistency and safety.

Application

Selection Property

Validation Focus

Veterinary Gram-negative infection research

Species-specific MIC ranking

Isolate susceptibility testing

Plant transformation selection

Selection marker concentration window

Kill curve optimization for target species

Thermophilic anaerobe culture media

pH-dependent stability profile

Stability validation at culture pH and temperature

High-purity cell culture / in vivo studies

Kanamycin B impurity content

Batch impurity profiling and consistency

• [1] Mercer, M. A. (2022). Aminoglycosides Use in Animals. Merck Veterinary Manual. Retrieved from https://www.merckvetmanual.com/pharmacology/antibacterial-agents/aminoglycosides-use-in-animals View Source
• [2] Dinev, T., Urumova, V., Lyutskanov, M., & Lashev, L. (2009). Comparative pharmacokinetics and PK/PD parameters of five aminoglycosides in goats. Turkish Journal of Veterinary & Animal Sciences, 33(3), 223-228. View Source
• [3] Japan Otological Society. (1983). The Ototoxicity of the Aminoglycoside Antibiotics in Nephrectomized Rabbits. Otology Japan, 14(1), 177-179. View Source
• [4] Zhang, L., Shi, X., Du, G., Feng, S., & Zhang, J. (2006). The Selection of Antibiotics and Their Concentration during Gene Transformation via Leaf Disc Regeneration System in Apple. Chinese Agricultural Science Bulletin, 22(12), 132-136. View Source
• [5] Peteranderl, R., Shotts, E. B., Jr., & Wiegel, J. (1990). Stability of antibiotics under growth conditions for thermophilic anaerobes. Applied and Environmental Microbiology, 56(6), 1981-1983. View Source
• [6] The Journal of Antibiotics, Series A. (1964). Studies on Kanamycin B. The Journal of Antibiotics, 17(5), 189-193. View Source